Cas no 1805554-55-5 (3-Bromo-4-methyl-2-nitrobenzylamine)

• Product Name: 3-Bromo-4-methyl-2-nitrobenzylamine
• CAS No: 1805554-55-5
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 4977498
• Update Time: 2025-06-07

3-Bromo-4-methyl-2-nitrobenzylamine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-methyl-2-nitrobenzylamine

• Inchi： 1S/C8H9BrN2O2/c1-5-2-3-6(4-10)8(7(5)9)11(12)13/h2-3H,4,10H2,1H3
• InChI Key： YQIYLDVJLZBUKW-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(CN)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8

Additional information on 3-Bromo-4-methyl-2-nitrobenzylamine

Recent Advances in the Study of 3-Bromo-4-methyl-2-nitrobenzylamine (CAS: 1805554-55-5) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-4-methyl-2-nitrobenzylamine (CAS: 1805554-55-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The following sections provide a comprehensive overview of the current state of research, highlighting key methodologies, results, and implications for future studies.

Recent studies have demonstrated that 3-Bromo-4-methyl-2-nitrobenzylamine serves as a versatile intermediate in the synthesis of novel bioactive molecules. Its bromo and nitro functional groups make it particularly amenable to further chemical modifications, enabling the development of targeted inhibitors for various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the synthesis of potent kinase inhibitors, which showed promising activity against cancer cell lines in vitro. The study emphasized the compound's role in facilitating efficient cross-coupling reactions, a critical step in the development of small-molecule therapeutics.

In addition to its synthetic utility, 3-Bromo-4-methyl-2-nitrobenzylamine has been investigated for its direct biological effects. A recent preprint on bioRxiv highlighted its potential as an antimicrobial agent, with notable efficacy against drug-resistant bacterial strains. The study employed a combination of computational docking and in vitro assays to elucidate the compound's mechanism of action, revealing its ability to disrupt bacterial cell wall synthesis. These findings underscore the compound's dual role as both a synthetic building block and a bioactive entity, making it a valuable asset in the fight against antimicrobial resistance.

Further research has explored the pharmacokinetic and toxicological profiles of 3-Bromo-4-methyl-2-nitrobenzylamine, addressing critical gaps in its development as a therapeutic candidate. A 2024 publication in Chemical Research in Toxicology detailed a series of in vivo studies in rodent models, which demonstrated favorable absorption and distribution properties but also identified potential hepatotoxicity at higher doses. These results highlight the need for structural optimization to mitigate adverse effects while preserving the compound's beneficial activities. Such efforts are currently underway in several academic and industrial laboratories, with preliminary data suggesting that minor modifications to the nitrobenzylamine scaffold can significantly improve safety profiles.

Looking ahead, the integration of 3-Bromo-4-methyl-2-nitrobenzylamine into fragment-based drug discovery (FBDD) platforms represents a promising avenue for future research. Its relatively small size and high ligand efficiency make it an ideal candidate for fragment screening, as evidenced by recent work published in ACS Chemical Biology. The study utilized nuclear magnetic resonance (NMR)-based screening to identify novel protein-fragment interactions, paving the way for the design of next-generation therapeutics. As the field continues to evolve, the compound's versatility and broad applicability are expected to drive further innovation in drug development pipelines.

In conclusion, 3-Bromo-4-methyl-2-nitrobenzylamine (CAS: 1805554-55-5) stands at the forefront of contemporary chemical biology and pharmaceutical research. Its multifaceted roles—from a synthetic intermediate to a bioactive molecule—underscore its importance in addressing unmet medical needs. Continued exploration of its properties and applications, coupled with advances in structural optimization and screening technologies, will undoubtedly yield new insights and therapeutic opportunities. Researchers are encouraged to leverage the compound's unique features in their own investigations, contributing to the collective effort to advance the field.